Cas no 182686-05-1 (Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]-)

• Product Name: Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]-
• CAS No: 182686-05-1
• MF: C₂₅H₂₀N₂O₂S
• MW: 412.503504753113
• CID: 1381535
• Update Time: 2024-08-16

Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]-
• Acetic acid, 2-[[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]-

• Inchi： 1S/C25H20N2O2S/c28-24(29)17-30-25-26-22(20-9-5-2-6-10-20)16-23(27-25)21-13-11-19(12-14-21)15-18-7-3-1-4-8-18/h1-14,16H,15,17H2,(H,28,29)
• InChI Key： YFXKGDMKNVXLOV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=NC(C2=CC=C(CC3=CC=CC=C3)C=C2)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 412.1247

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 636.2±55.0 °C(Predicted)
• PSA: 63.08
• pka: 2.79±0.10(Predicted)